5-[[3-(4-Ethyl-1,2,4-triazol-3-yl)piperidin-1-yl]methyl]-2-phenyl-1,3-oxazole

• IUPAC Name: 5-[[3-(4-ethyl-1,2,4-triazol-3-yl)piperidin-1-yl]methyl]-2-phenyl-1,3-oxazole
• InChI: InChI=1S/C19H23N5O/c1-2-24-14-21-22-18(24)16-9-6-10-23(12-16)13-17-11-20-19(25-17)15-7-4-3-5-8-15/h3-5,7-8,11,14,16H,2,6,9-10,12-13H2,1H3
• InChI Key: FSSZVTUWSBEYCY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NN=C1C2CCCN(C2)CC3=CN=C(O3)C4=CC=CC=C4
• Molecular Formula: C19H23N5O
• Molecular Weight: 337.4 g/mol

Description

5-[[3-(4-Ethyl-1,2,4-triazol-3-yl)piperidin-1-yl]methyl]-2-phenyl-1,3-oxazole is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[[3-(4-Ethyl-1,2,4-triazol-3-yl)piperidin-1-yl]methyl]-2-phenyl-1,3-oxazole is not fully understood. However, it is believed to act as a modulator of various cellular pathways, including the PI3K/Akt/mTOR pathway, the MAPK/ERK pathway, and the NF-κB pathway. It may also act as a proteasome inhibitor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-[[3-(4-Ethyl-1,2,4-triazol-3-yl)piperidin-1-yl]methyl]-2-phenyl-1,3-oxazole vary depending on the specific application. In cancer research, it has been shown to induce cell cycle arrest and apoptosis in cancer cells. In Alzheimer's disease research, it has been shown to reduce amyloid beta accumulation and improve cognitive function. In antiviral and antibacterial research, it has been shown to inhibit viral and bacterial replication.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[[3-(4-Ethyl-1,2,4-triazol-3-yl)piperidin-1-yl]methyl]-2-phenyl-1,3-oxazole in lab experiments is its potential as a multi-targeted agent, which may provide a more effective treatment option. However, one limitation is the lack of understanding of its mechanism of action, which may make it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for the study of 5-[[3-(4-Ethyl-1,2,4-triazol-3-yl)piperidin-1-yl]methyl]-2-phenyl-1,3-oxazole. One direction is the optimization of its use in cancer treatment, including the development of combination therapies with other agents. Another direction is the study of its potential as a treatment for other neurodegenerative disorders, such as Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in various applications.

Synthesis Methods

The synthesis of 5-[[3-(4-Ethyl-1,2,4-triazol-3-yl)piperidin-1-yl]methyl]-2-phenyl-1,3-oxazole involves several steps. The first step involves the reaction of 4-ethyl-3-nitro-1H-1,2,4-triazole with 1-bromo-3-chloropropane to form 3-(4-ethyl-1,2,4-triazol-3-yl)propanenitrile. The second step involves the reaction of 3-(4-ethyl-1,2,4-triazol-3-yl)propanenitrile with 1-(2-chloroethyl)-4-phenylpiperidine to form 5-[[3-(4-ethyl-1,2,4-triazol-3-yl)piperidin-1-yl]methyl]-2-phenyl-1,3-oxazole.

Scientific Research Applications

5-[[3-(4-Ethyl-1,2,4-triazol-3-yl)piperidin-1-yl]methyl]-2-phenyl-1,3-oxazole has potential applications in various fields of scientific research. It has been studied as a potential treatment for cancer, Alzheimer's disease, and other neurodegenerative disorders. It has also been studied for its antiviral and antibacterial properties.